N-[2-(4,5-dimethyl-1H-benzimidazol-2-yl)ethyl]imidazo[1,2-a]pyridine-6-carboxamide

• IUPAC Name: N-[2-(4,5-dimethyl-1H-benzimidazol-2-yl)ethyl]imidazo[1,2-a]pyridine-6-carboxamide
• InChI: InChI=1S/C19H19N5O/c1-12-3-5-15-18(13(12)2)23-16(22-15)7-8-21-19(25)14-4-6-17-20-9-10-24(17)11-14/h3-6,9-11H,7-8H2,1-2H3,(H,21,25)(H,22,23)
• InChI Key: SQHBQJDBKQBEGV-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C2=C(C=C1)NC(=N2)CCNC(=O)C3=CN4C=CN=C4C=C3)C
• Molecular Formula: C19H19N5O
• Molecular Weight: 333.4 g/mol

Description

Synthesis Analysis

The synthesis of imidazo[1,2-a]pyridine derivatives, such as the one , typically involves the construction of the imidazo[1,2-a]pyridine core followed by functionalization at specific positions to introduce the desired substituents. A notable approach includes the use of novel imidazo[1,2-a]pyridine-3-carboxamides (IPAs) with various linkers, as demonstrated in compounds showing antimycobacterial activity against drug-sensitive and resistant MTB strains (Lv et al., 2017). The synthesis typically involves a multi-step reaction pathway starting from aminopyridines or chloro ketones to yield the imidazo[1,2-a]pyridine core, which is then functionalized with the desired groups.

Scientific Research Applications

• Antimycobacterial Activity : This compound has shown significant potential in antimycobacterial activity. Lv et al. (2017) reported the synthesis of imidazo[1,2-a]pyridine-3-carboxamides, including compounds with considerable activity against drug-sensitive and resistant Mycobacterium tuberculosis strains, highlighting their potential in tuberculosis treatment (Lv et al., 2017).

• Antiulcer Agents : Another study by Starrett et al. (1989) focused on imidazo[1,2-a]pyridines as potential antiulcer agents. The study synthesized new compounds and evaluated their cytoprotective properties in ethanol and HCl-induced ulcer models (Starrett et al., 1989).

• Biological Activity of Fused Triazines : Zamora et al. (2004) explored the use of imidazo[1,2-a]pyridine as a synthon for creating fused triazines, which have potential biological activity. This research opens possibilities for developing new bioactive compounds (Zamora et al., 2004).

• Antiviral Agents : A study by Hamdouchi et al. (1999) involved designing and preparing a series of imidazo[1,2-a]pyridines for testing as antirhinovirus agents, contributing to the development of new antiviral drugs (Hamdouchi et al., 1999).

• Gene Expression Control : Chavda et al. (2010) researched polyamides containing N-methyl imidazole and N-methyl pyrrole, which can target specific DNA sequences and control gene expression, highlighting the potential use of these compounds in medicinal applications, such as cancer treatment (Chavda et al., 2010).

• New Antituberculosis Agents : Wu et al. (2016) designed and synthesized imidazo[1,2-a]pyridine carboxamides as new antitubercular agents. Their study identified compounds with excellent in vitro activity against drug-sensitive and multidrug-resistant Mycobacterium tuberculosis strains (Wu et al., 2016).

Mechanism of Action

As mentioned in the description, this compound can be used for n-type doping, indicating that it may donate electrons.